Cas no 1094614-73-9 (1-cyclopropyl-N-methyl-ethanamine;hydrochloride)

• Product Name: 1-cyclopropyl-N-methyl-ethanamine;hydrochloride
• CAS No: 1094614-73-9
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD09396671
• CID: 3157341
• PubChem ID: 24649766
• Update Time: 2025-11-02

1-cyclopropyl-N-methyl-ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-N-methylethanamine HCl
• 1-cyclopropyl-N-methyl-ethanamine;hydrochloride
• Z270730248
• 1-Cyclopropyl-N-methylethanamine hydrochloride
• EN300-27870
• 1094614-73-9
• 1-Cyclopropyl-N-methylethanaminehydrochloride
• AB91802
• CS-0376807
• N-(1-cyclopropylethyl)-N-methylamine hydrochloride
• G73098
• SCHEMBL25280442
• AKOS008069933
• (1-cyclopropylethyl)(methyl)amine hydrochloride
• 1-cyclopropyl-N-methylethanamine;hydrochloride
• UTB61473
• 828-975-5

• MDL： MFCD09396671
• Inchi： 1S/C6H13N.ClH/c1-5(7-2)6-3-4-6;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： BHBRKGMPBPEJNG-UHFFFAOYSA-N
• SMILES： Cl.N(C)C(C)C1CC1

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

1-cyclopropyl-N-methyl-ethanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-cyclopropyl-N-methyl-ethanamine;hydrochloride

Introduction to 1-cyclopropyl-N-methyl-ethanamine;hydrochloride (CAS No. 1094614-73-9)

1-cyclopropyl-N-methyl-ethanamine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1094614-73-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amines and has garnered attention due to its structural uniqueness and potential biological activities. The presence of a cyclopropyl group and a hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of 1-cyclopropyl-N-methyl-ethanamine;hydrochloride consists of an ethylamine backbone with a cyclopropyl substituent at the first carbon atom and a methyl group at the nitrogen atom. The hydrochloride salt form is achieved by reacting the free base with hydrochloric acid, which not only improves the compound's handling properties but also influences its pharmacokinetic behavior. This modification is crucial in pharmaceutical development, as it can enhance bioavailability and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropyl-containing compounds. The cyclopropyl group is known for its ability to interfere with metabolic pathways, particularly those involving cytochrome P450 enzymes, which are critical in drug metabolism. This feature makes 1-cyclopropyl-N-methyl-ethanamine;hydrochloride a promising candidate for developing drugs that exhibit reduced susceptibility to metabolic degradation.

One of the most exciting areas of research involving 1-cyclopropyl-N-methyl-ethanamine;hydrochloride is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been investigating its role in the development of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases. The unique structural properties of this compound allow it to serve as a versatile building block in medicinal chemistry, enabling the creation of molecules with tailored biological activities.

Recent studies have highlighted the compound's interaction with specific biological targets, suggesting its potential as an agonist or antagonist in certain signaling pathways. For instance, preliminary in vitro experiments have indicated that 1-cyclopropyl-N-methyl-ethanamine;hydrochloride may interact with receptors or enzymes involved in pain modulation and neuroprotection. These findings are particularly intriguing given the increasing demand for innovative treatments in the field of pain management and neurodegenerative diseases.

The synthesis of 1-cyclopropyl-N-methyl-ethanamine;hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as cyclopropane derivatives and methylamine. The hydrochloride salt formation is achieved through a straightforward acid-base reaction, which ensures high yield and purity. The synthetic route has been optimized to minimize side reactions and maximize efficiency, making it suitable for large-scale production if further development proceeds.

From a regulatory perspective, 1-cyclopropyl-N-methyl-ethanamine;hydrochloride does not fall under any restricted categories such as hazardous materials or controlled substances. This classification simplifies its handling, storage, and transportation, making it an attractive option for pharmaceutical companies looking to incorporate it into their drug development pipelines.

The compound's physicochemical properties, including solubility, melting point, and stability, have been thoroughly characterized. These properties are essential for determining its suitability for various formulation strategies, such as oral tablets or injectable solutions. The hydrochloride salt form enhances solubility in water-based media, which is advantageous for drug delivery systems requiring aqueous formulations.

In conclusion, 1-cyclopropyl-N-methyl-ethanamine;hydrochloride (CAS No. 1094614-73-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis and its interaction with biological targets make it a valuable asset for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.